Cas no 848949-92-8 ((S)-ethyl 4-fluoro-4-methyl-2-(pent-4-enamido)pentanoate)

(S)-ethyl 4-fluoro-4-methyl-2-(pent-4-enamido)pentanoate structure

848949-92-8 structure

Product Name:(S)-ethyl 4-fluoro-4-methyl-2-(pent-4-enamido)pentanoate

CAS No:848949-92-8

MF:C₁₃H₂₂FNO₃

MW:259.317087650299

CID:3030577

PubChem ID:11414265

Update Time:2025-07-29

(S)-ethyl 4-fluoro-4-methyl-2-(pent-4-enamido)pentanoate Chemical and Physical Properties

Names and Identifiers

- (S)-4-氟-4-甲基-2-(戊-4-烯酰氨基)戊酸乙酯
- (S)-ethyl 4-fluoro-4-methyl-2-(pent-4-enamido)pentanoate
- ethyl (2S)-4-fluoro-4-methyl-2-(pent-4-enoylamino)pentanoate
- N-(4-Pentenoyl)-gamma-fluoro-L-leucine ethyl ester
- (S)-ethyl4-fluoro-4-methyl-2-(pent-4-enamido)pentanoate
- L-Leucine, 4-fluoro-N-(1-oxo-4-pentenyl)-, ethyl ester
- L-Leucine,4-fluoro-N-(1-oxo-4-penten-1-yl)-,ethyl ester
- 4-Fluoro-N-(1-oxo-4-penten-1-yl)-L-leucine ethyl ester (ACI)
- L-Leucine, 4-fluoro-N-(1-oxo-4-pentenyl)-, ethyl ester (9CI)
- CS-13904
- CS-M1420
- SCHEMBL14066058
- 848949-92-8
- L-Leucine, 4-fluoro-N-(1-oxo-4-penten-1-yl)-, ethyl ester
- AKOS037649929
- Inchi： 1S/C13H22FNO3/c1-5-7-8-11(16)15-10(9-13(3,4)14)12(17)18-6-2/h5,10H,1,6-9H2,2-4H3,(H,15,16)/t10-/m0/s1
- InChI Key： HWSFRFALWWYHTN-JTQLQIEISA-N
- SMILES： [C@H](CC(F)(C)C)(C(=O)OCC)NC(=O)CCC=C

Computed Properties

Exact Mass: 259.15837173g/mol
Monoisotopic Mass: 259.15837173g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 9
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 55.4

(S)-ethyl 4-fluoro-4-methyl-2-(pent-4-enamido)pentanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E69830-25mg	(S)-ethyl 4-fluoro-4-methyl-2-(pent-4-enamido)pentanoate	848949-92-8	98%	25mg	¥5362.0	2023-09-07
ChemScence	CS-M1420-25mg	L-Leucine, 4-fluoro-N-(1-oxo-4-penten-1-yl)-, ethyl ester	848949-92-8		25mg	$330.0	2022-04-26
Key Organics Ltd	CS-13904-0.25g	(S)-ethyl 4-fluoro-4-methyl-2-(pent-4-enamido)pentanoate	848949-92-8	>97%	0.25g	£2484.00	2025-02-09

(S)-ethyl 4-fluoro-4-methyl-2-(pent-4-enamido)pentanoate Production Method

Production Method 1

848949-90-6

848949-92-8

Reaction Conditions

1.1 Catalysts: Triethylamine , Lipase CaLB, Candida antarctica Solvents: Ethanol , tert-Butyl methyl ether ; 4 h, rt; rt → 35 °C; 0.5 h, 35 °C

Reference

An Efficient Chemoenzymatic Approach to (S)-γ-Fluoroleucine Ethyl Ester

Limanto, John; Shafiee, Ali; Devine, Paul N.; Upadhyay, Veena; Desmond, Richard A.; et al, Journal of Organic Chemistry, 2005, 70(6), 2372-2375

Production Method 2

848949-92-8

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Triacylglycerol lipase Solvents: tert-Butyl methyl ether ; 6 h, 50 °C

Reference

dynamic kinetic resolution synthesis of a fluorinated amino acid ester amide by a continuous process lipase-mediated ethanolysis of an azalactone

Truppo, Matthew; Pollard, David; Moore, Jeffrey; Devine, Paul, Practical Methods for Biocatalysis and Biotransformations, 2010, 162, 162-164

Production Method 3

848949-90-6

848949-92-8

Reaction Conditions

1.1 Catalysts: Triacylglycerol lipase Solvents: tert-Butyl methyl ether ; 10 min, rt; rt → 60 °C
1.2 Reagents: Triethylamine Solvents: Ethanol ; 60 °C

Reference

Development of an Improved Immobilized CAL-B for the Enzymatic Resolution of a Key Intermediate to Odanacatib

Truppo, Matthew D.; Hughes, Gregory, Organic Process Research & Development, 2011, 15(5), 1033-1035